Cas no 18910-32-2 (Phenol,3-bromo-4-methoxy-2,5,6-trimethyl-)

Phenol,3-bromo-4-methoxy-2,5,6-trimethyl- structure
18910-32-2 structure
Product Name:Phenol,3-bromo-4-methoxy-2,5,6-trimethyl-
CAS No:18910-32-2
MF:C10H13BrO2
MW:245.113022565842
CID:230374
PubChem ID:297364
Update Time:2025-04-19

Phenol,3-bromo-4-methoxy-2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-bromo-4-methoxy-2,5,6-trimethyl-
    • NSC168492
    • NSC-168492
    • DTXSID50304949
    • 18910-32-2
    • 3-bromo-4-methoxy-2,5,6-trimethylphenol
    • Inchi: 1S/C10H13BrO2/c1-5-6(2)10(13-4)8(11)7(3)9(5)12/h12H,1-4H3
    • InChI Key: CKJSBAQLECIWNO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C)=C(C)C(=C1C)O)OC

Computed Properties

  • Exact Mass: 244.00989
  • Monoisotopic Mass: 244.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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